Cas no 76241-80-0 (3-bromobenzene-1,2-dicarbonitrile)

3-Bromobenzene-1,2-dicarbonitrile is a brominated aromatic compound featuring two cyano groups at the 1,2-positions, making it a versatile intermediate in organic synthesis. Its electron-withdrawing substituents enhance reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The bromine atom provides a handle for further functionalization via metal-catalyzed transformations, such as Suzuki or Buchwald-Hartwig couplings. The compound’s high purity and stability under standard conditions ensure reliable performance in pharmaceutical and agrochemical research. Its structural features also make it valuable in the development of heterocyclic compounds, dyes, and advanced materials. Suitable for controlled reactions, it offers precise selectivity in complex synthetic pathways.
3-bromobenzene-1,2-dicarbonitrile structure
76241-80-0 structure
Product name:3-bromobenzene-1,2-dicarbonitrile
CAS No:76241-80-0
MF:C8H3N2Br
MW:207.027
CID:3166647
PubChem ID:12577625

3-bromobenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-bromobenzene-1,2-dicarbonitrile
    • bromophthalonitrile
    • 3-Bromophthalonitrile
    • SCHEMBL769669
    • Z1269222610
    • BDA24180
    • EN300-189516
    • AKOS022178794
    • 76241-80-0
    • VYNRAZJFOMVDKS-UHFFFAOYSA-N
    • MDL: MFCD19689407
    • Inchi: InChI=1S/C8H3BrN2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3H
    • InChI Key: VYNRAZJFOMVDKS-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C#N)C(=C1)Br)C#N

Computed Properties

  • Exact Mass: 205.94796Da
  • Monoisotopic Mass: 205.94796Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6Ų
  • XLogP3: 2.1

3-bromobenzene-1,2-dicarbonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-189516-1.0g
3-bromobenzene-1,2-dicarbonitrile
76241-80-0 95%
1.0g
$785.0 2023-07-06
Chemenu
CM367869-100mg
3-Bromophthalonitrile
76241-80-0 95%+
100mg
$275 2022-06-10
Aaron
AR019GMJ-50mg
3-Bromophthalonitrile
76241-80-0 95%
50mg
$276.00 2025-02-28
Aaron
AR019GMJ-250mg
3-Bromophthalonitrile
76241-80-0 95%
250mg
$560.00 2025-02-28
Enamine
EN300-189516-10g
3-bromobenzene-1,2-dicarbonitrile
76241-80-0 95%
10g
$3376.0 2023-09-18
1PlusChem
1P019GE7-250mg
3-Bromophthalonitrile
76241-80-0 95%
250mg
$468.00 2025-03-03
1PlusChem
1P019GE7-100mg
3-Bromophthalonitrile
76241-80-0 95%
100mg
$338.00 2025-03-03
A2B Chem LLC
AV19967-1g
3-Bromophthalonitrile
76241-80-0 95%
1g
$862.00 2024-04-19
A2B Chem LLC
AV19967-50mg
3-Bromophthalonitrile
76241-80-0 95%
50mg
$227.00 2024-04-19
Aaron
AR019GMJ-500mg
3-Bromophthalonitrile
76241-80-0 95%
500mg
$868.00 2025-02-28

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